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Compound of Interest

Compound Name:
4-((2-(Dimethylamino)ethoxy)

(phenyl)methyl)aniline

CAS No.: 101602-60-2

Cat. No.: B2575143

Get Quote

Aniline is a foundational chemical in numerous industries, from pharmaceuticals to dyes. Its

classification as a probable human carcinogen and its potential toxicity demand rigorous

analytical control. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV)

detection stands as the predominant method for aniline quantification, valued for its sensitivity,

specificity, and reliability.

This guide offers a comprehensive comparison of HPLC method validation for aniline

quantification. It moves beyond a procedural checklist to delve into the scientific reasoning

behind experimental choices. This resource is tailored for researchers, scientists, and drug

development professionals who are tasked with establishing scientifically sound and robust

analytical methods.

The Cornerstone of a Reliable Method: A Validated
System
Method validation provides documented proof that an analytical procedure is suitable for its

intended purpose. For aniline quantification, this translates to a method that consistently and
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accurately measures aniline, even in complex sample matrices. The International Council for

Harmonisation (ICH) Q2(R1) guidelines offer a comprehensive framework for this validation

process, which we will explore from a practical standpoint.[1][2][3][4]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Start of Analytical Run

Inject System Suitability Standard (e.g., 5 times)

Evaluate SST Parameters:
- Tailing Factor

- Theoretical Plates
- %RSD of Peak Area

Pass Criteria?

Proceed with Sample Analysis

Yes

Troubleshoot System

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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